AEOL-10150
AEOL-10150
AEOL-10150 is a superoxide dismutase mimetics for the treatment of idiopathic pulmonary fibrosis (IPF), amyotrophic lateral sclerosis (ALS), and acute radiation syndrome (ARS). AEOL-10150 could reduce radiation-induced lung injury and improve overall survival when administered after 11.5 Gy of whole thorax lung irradiation in a non-human primate model.
Brand Name:
Vulcanchem
CAS No.:
286475-30-7
VCID:
VC0517355
InChI:
InChI=1S/C48H56N12.5ClH.Mn/c1-9-53-25-26-54(10-2)45(53)41-33-17-19-35(49-33)42(46-55(11-3)27-28-56(46)12-4)37-21-23-39(51-37)44(48-59(15-7)31-32-60(48)16-8)40-24-22-38(52-40)43(36-20-18-34(41)50-36)47-57(13-5)29-30-58(47)14-6;;;;;;/h17-32H,9-16H2,1-8H3;5*1H;/q+2;;;;;;+3
SMILES:
CCN1C=C[N+](CC)=C1/C(C2=CC=C3N2[Mn+]N4/C5=C(C6=[N+](CC)C=CN6CC)\C(C=C/7)=NC7=C3\C8=[N+](CC)C=CN8CC)=C9C=CC(/C(C%10=[N+](CC)C=CN%10CC)=C4/C=C5)=N\9.Cl.Cl.Cl.Cl.Cl
Molecular Formula:
C48H61Cl5MnN125+
Molecular Weight:
1038.2853
AEOL-10150
CAS No.: 286475-30-7
Cat. No.: VC0517355
Molecular Formula: C48H61Cl5MnN125+
Molecular Weight: 1038.2853
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AEOL-10150 is a superoxide dismutase mimetics for the treatment of idiopathic pulmonary fibrosis (IPF), amyotrophic lateral sclerosis (ALS), and acute radiation syndrome (ARS). AEOL-10150 could reduce radiation-induced lung injury and improve overall survival when administered after 11.5 Gy of whole thorax lung irradiation in a non-human primate model. |
|---|---|
| CAS No. | 286475-30-7 |
| Molecular Formula | C48H61Cl5MnN125+ |
| Molecular Weight | 1038.2853 |
| IUPAC Name | Manganese(5+), [[2,2',2'',2'''-(21H,23H-porphine-5,10,15,20-tetrayl-kN21,kN22,kN23,kN24)tetrakis[1,3-diethyl-1H-imidazoliumato]](2-)]-, chloride (1:5), (SP-4-1)- |
| Standard InChI | InChI=1S/C48H56N12.5ClH.Mn/c1-9-53-25-26-54(10-2)45(53)41-33-17-19-35(49-33)42(46-55(11-3)27-28-56(46)12-4)37-21-23-39(51-37)44(48-59(15-7)31-32-60(48)16-8)40-24-22-38(52-40)43(36-20-18-34(41)50-36)47-57(13-5)29-30-58(47)14-6;;;;;;/h17-32H,9-16H2,1-8H3;5*1H;/q+2;;;;;;+3 |
| Standard InChI Key | XMYHQLIAYLLEKT-UHFFFAOYSA-N |
| SMILES | CCN1C=C[N+](CC)=C1/C(C2=CC=C3N2[Mn+]N4/C5=C(C6=[N+](CC)C=CN6CC)\C(C=C/7)=NC7=C3\C8=[N+](CC)C=CN8CC)=C9C=CC(/C(C%10=[N+](CC)C=CN%10CC)=C4/C=C5)=N\9.Cl.Cl.Cl.Cl.Cl |
| Appearance | Solid powder |
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